Cas no 1269534-71-5 (5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine)

• Product Name: 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine
• CAS No: 1269534-71-5
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 5158534
• Update Time: 2025-11-02

5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)-1-cyclopropyl-2-methyl-1H-imidazol-5-amine
• 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(3-bromophenyl)-1-cyclopropyl-2-methyl-

• Inchi： 1S/C13H14BrN3/c1-8-16-12(9-3-2-4-10(14)7-9)13(15)17(8)11-5-6-11/h2-4,7,11H,5-6,15H2,1H3
• InChI Key： SZIVUYXYCJOWSY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(N)N(C(C)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8

Additional information on 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine

Comprehensive Overview of 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine (CAS 1269534-71-5)

The compound 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine (CAS 1269534-71-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-bromo-phenyl and cyclopropyl moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its imidazole core, which is a common pharmacophore in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine has surged due to their versatility in designing kinase inhibitors and GPCR modulators. The presence of the bromine atom at the 3-position of the phenyl ring offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized to enhance binding affinity and selectivity.

From a synthetic chemistry perspective, the imidazol-4-ylamine scaffold of this compound is noteworthy. Imidazole derivatives are known for their hydrogen-bonding capabilities and metal-coordinating properties, which are critical in catalysis and material science. The cyclopropyl group introduces steric constraints that can influence the compound's conformational stability, a feature often exploited in the development of conformationally restricted drugs. These attributes make CAS 1269534-71-5 a compelling subject for studies on structure-activity relationships (SAR).

The compound's relevance extends to green chemistry initiatives, where researchers explore sustainable synthetic routes to minimize waste and energy consumption. For instance, the use of microwave-assisted synthesis or flow chemistry techniques could optimize the production of 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine. Such advancements resonate with the broader scientific community's focus on environmentally friendly methodologies and atom economy.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the integrity of the 3H-imidazol-4-ylamine structure and verify the absence of impurities, which is crucial for its application in high-value research. Additionally, computational tools such as molecular docking and DFT calculations are employed to predict its interactions with biological targets, further highlighting its interdisciplinary appeal.

In the context of personalized medicine, the structural flexibility of 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine opens doors to tailored therapeutic agents. Its potential role in targeted cancer therapies or neurodegenerative disease research is under investigation, aligning with the increasing public interest in precision healthcare. This compound exemplifies how small-molecule libraries contribute to the discovery of next-generation treatments.

To conclude, 5-(3-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine (CAS 1269534-71-5) represents a multifaceted tool for modern chemical and biological research. Its synthesis, properties, and applications reflect the convergence of medicinal chemistry, materials science, and sustainable practices, making it a topic of enduring relevance in scientific discourse.